Cas no 683235-48-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide)
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
- N-(1,3-dioxoisoindolin-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
- Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-4-(2,5-dioxo-1-pyrrolidinyl)-
- 683235-48-5
- Oprea1_502909
- SR-01000010410-1
- SR-01000010410
- AKOS024602864
- F1105-0179
- N-(1,3-dioxoisoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
-
- Inchi: 1S/C19H13N3O5/c23-15-7-8-16(24)22(15)12-4-1-10(2-5-12)17(25)20-11-3-6-13-14(9-11)19(27)21-18(13)26/h1-6,9H,7-8H2,(H,20,25)(H,21,26,27)
- InChI Key: MUAKQCDFJCWOOK-UHFFFAOYSA-N
- SMILES: C(NC1C=CC2=C(C=1)C(=O)NC2=O)(=O)C1=CC=C(N2C(=O)CCC2=O)C=C1
Computed Properties
- Exact Mass: 363.08552052g/mol
- Monoisotopic Mass: 363.08552052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.552±0.06 g/cm3(Predicted)
- pka: 9.81±0.20(Predicted)
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1105-0179-2μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-5μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-10μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-20μmol |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-1mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-2mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-3mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-4mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-5mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1105-0179-10mg |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
683235-48-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
Introduction to N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide and Its Significance in Modern Chemical Biology
N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, identified by its CAS number 683235-48-5, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and development. The intricate scaffold of this compound, featuring a benzamide core linked to isoindole and pyrrolidinone moieties, suggests a rich chemical diversity that could be exploited for various biological activities.
The isoindole moiety in N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is particularly noteworthy. Isoindoles are known for their presence in numerous bioactive natural products and have been extensively studied for their potential as pharmacophores. The dioxo group attached to the isoindole ring introduces a polarized electrophilic center, which can participate in various hydrogen bonding interactions and metal coordination events. These features make the compound a promising candidate for drug design, particularly in targeting enzymes that require precise spatial orientation of substrates.
The second key component of this molecule is the pyrrolidinone group in the 4-position of the benzamide. Pyrrolidinones are heterocyclic compounds that often exhibit significant biological activity. They are found in a wide range of pharmaceuticals and have been shown to interact with biological targets such as enzymes and receptors. In N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide, the pyrrolidinone ring is further functionalized with a dioxo group, enhancing its potential to engage in multiple non-covalent interactions with biological molecules.
The combination of these structural elements—isoindole, dioxo, and pyrrolidinone
In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. The unique structural features of N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide make it an attractive candidate for developing PPI modulators. The compound's ability to engage in multiple types of interactions—hydrogen bonding, π-stacking, and electrostatic interactions—makes it well-suited for disrupting or stabilizing PPIs.
683235-48-5 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)